Cas no 1021090-92-5 (N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide)

• Product Name: N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide
• CAS No: 1021090-92-5
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 6039391
• PubChem ID: 42138724
• Update Time: 2025-05-24

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide
• N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-3-methylbenzamide
• VU0637253-1
• 1021090-92-5
• N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-methylbenzamide
• AKOS024500236
• F5147-0405

• Inchi： 1S/C21H20ClN3O2/c1-15-4-2-5-17(14-15)21(27)23-12-3-13-25-20(26)11-10-19(24-25)16-6-8-18(22)9-7-16/h2,4-11,14H,3,12-13H2,1H3,(H,23,27)
• InChI Key： PLZIDZRFYCHQFP-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 381.1244046g/mol
• Monoisotopic Mass: 381.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide

Recent Advances in the Study of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide (CAS: 1021090-92-5)

The compound N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide (CAS: 1021090-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and chlorophenyl substituent, has shown promising pharmacological properties, particularly in the context of targeted therapy development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases.

One of the key findings from the latest research is the compound's interaction with specific protein targets involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of its activity.

Another area of investigation has been the optimization of the compound's pharmacokinetic properties. Recent synthetic efforts have focused on modifying the side chains to enhance bioavailability and reduce metabolic degradation. These modifications have led to the development of derivatives with improved efficacy and safety profiles. Preclinical trials have shown that these derivatives maintain the desired pharmacological activity while exhibiting lower toxicity compared to the parent compound.

Furthermore, the potential therapeutic applications of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide have expanded beyond inflammation. Emerging studies suggest its utility in oncology, particularly in targeting specific signaling pathways involved in tumor progression. Preliminary data indicate that the compound can induce apoptosis in certain cancer cell lines, opening new avenues for cancer drug development.

In conclusion, the ongoing research on N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-3-methylbenzamide (CAS: 1021090-92-5) highlights its multifaceted potential in drug discovery. The compound's unique chemical structure and promising biological activity make it a valuable candidate for further investigation. Future studies are expected to focus on clinical translation, with the aim of developing effective therapies for inflammatory diseases and cancer.